Cas no 1351343-13-9 (benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate)

• Product Name: benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
• CAS No: 1351343-13-9
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6051479
• PubChem ID: 68845049
• Update Time: 2025-06-08

benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1351343-13-9
• SCHEMBL3933949
• benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate
• EN300-5700296

• Inchi： 1S/C15H21NO3/c1-12(17)14-7-9-16(10-8-14)15(18)19-11-13-5-3-2-4-6-13/h2-6,12,14,17H,7-11H2,1H3/t12-/m1/s1
• InChI Key： FBYCYHVEXKSMCW-GFCCVEGCSA-N
• SMILES： O[C@H](C)C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate

Professional Introduction to Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate (CAS No. 1351343-13-9)

Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1351343-13-9, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyl group and a chiral (1R)-1-hydroxyethyl side chain, contribute to its distinct chemical properties and biological interactions.

The benzyl group in Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. This group is often employed in medicinal chemistry to enhance solubility, improve metabolic stability, and facilitate interactions with biological targets. The piperidine ring, a six-membered heterocyclic structure containing a nitrogen atom, is a common motif in many bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids. The chiral center at the (1R)-configuration of the 1-hydroxyethyl side chain adds another layer of complexity, enabling stereoselective interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate and its potential biological targets. Studies have shown that this compound exhibits promising binding affinity for various enzymes and receptors involved in neurological disorders, inflammation, and metabolic diseases. The combination of the benzyl group and the chiral piperidine moiety appears to enhance its ability to interact with these targets in a highly specific manner.

In the realm of drug discovery, Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate has been investigated as a lead compound for developing novel therapeutic agents. Its structural framework provides a versatile scaffold for further chemical modifications, allowing researchers to optimize its pharmacological properties. For instance, modifications at the benzyl group can be employed to alter solubility and metabolic clearance, while adjustments to the piperidine ring can fine-tune binding interactions with biological targets.

The synthesis of Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral auxiliary-assisted methods, have been employed to ensure high enantiomeric purity. These synthetic strategies are crucial for obtaining a compound that can effectively interact with biological systems without unwanted side effects.

Current research in this area is focused on exploring the therapeutic potential of Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate in preclinical models. Preliminary studies have demonstrated its efficacy in modulating inflammatory pathways and neural signaling cascades. These findings suggest that this compound may have applications in treating conditions such as chronic pain, neurodegenerative diseases, and metabolic disorders. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic benefits.

The development of novel pharmaceuticals often relies on understanding the complex interplay between chemical structure and biological activity. Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate exemplifies this principle by demonstrating how structural features can be tailored to achieve specific pharmacological effects. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in drug discovery and development.

In conclusion, Benzyl 4-[(1R)-1-hydroxyethyl]piperidine-1-carboxylate (CAS No. 1351343-13-9) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural characteristics, combined with its promising biological activities, make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.